Cas no 7404-70-8 (3-(thiophen-2-yl)propan-1-amine)

• Product Name: 3-(thiophen-2-yl)propan-1-amine
• CAS No: 7404-70-8
• MF: C₇H₁₂ClNS
• MW: 177.69487953186
• CID: 978982
• PubChem ID: 458579
• Update Time: 2025-04-19

3-(thiophen-2-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(thiophen-2-yl)propan-1-amine
• 3-thiophen-2-ylpropan-1-amine,hydrochloride
• 2,4-Pentanedione, 3-(2-thienylmethylene)-
• 3-(2-thienyl)propylamine hydrochloride
• 3-(2-thienylmethylene)pentane-2,4-dione
• 3-(thien-2-yl)propylamine hydrochloride
• 3-[2]thienylmethylene-pentane-2,4-dione
• 3-[2]Thienylmethylen-pentan-2,4-dion
• 3-[2]Thienyl-propylamin, Hydrochlorid
• 3-[2]thienyl-propylamine, hydrochloride
• CTK1E3566
• SureCN9315358
• DTXSID601344972
• OKGPAGJGYJZIRM-UHFFFAOYSA-N
• NSC-400124
• 3-(2-thienyl)propan-1-amine
• 2-Thiophenepropylamine hydrochloride
• SCHEMBL1535324
• NSC400124
• thiophenepropylamine hydrochloride
• 3-thiophen-2-ylpropan-1-amine hydrochloride
• 2-Thiophenepropylamine, hydrochloride
• 7404-70-8
• DS-004992
• 3-(THIOPHEN-2-YL)PROPAN-1-AMINE HYDROCHLORIDE

• Inchi： 1S/C7H11NS.ClH/c8-5-1-3-7-4-2-6-9-7;/h2,4,6H,1,3,5,8H2;1H
• InChI Key： OKGPAGJGYJZIRM-UHFFFAOYSA-N
• SMILES： Cl.S1C=CC=C1CCCN

Computed Properties

• Exact Mass: 141.06133
• Monoisotopic Mass: 177.0378983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 75.3
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.3Ų

Experimental Properties

• Density: 1.07
• Boiling Point: 219.7°C at 760 mmHg
• Flash Point: 86.7°C
• Refractive Index: 1.555
• PSA: 26.02
• LogP: 3.14170

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines